Cas no 1149585-79-4 (1-(Pyridazin-4-yl)ethanamine Hydrochloride)

• Product Name: 1-(Pyridazin-4-yl)ethanamine Hydrochloride
• CAS No: 1149585-79-4
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD28134576
• CID: 3163717
• PubChem ID: 68431499
• Update Time: 2025-06-08

1-(Pyridazin-4-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridazin-4-yl)ethan-1-amine hydrochloride
• AS-33428
• 1-(Pyridazin-4-yl)ethanamine HCl
• SY245175
• 1149585-79-4
• 1-(4-Pyridazinyl)ethanamine Hydrochloride
• 1-(pyridazin-4-yl)ethan-1-aminehydrochloride
• SCHEMBL2894723
• 1-pyridazin-4-ylethanamine;hydrochloride
• 1-(Pyridazin-4-yl)ethanaminehydrochloride
• 1-(Pyridazin-4-yl)ethanamine hydrochloride
• DB-146816
• CS-0055147
• AKOS024462747
• ZVB58579
• MFCD28134576
• SB10103
• 1-(Pyridazin-4-yl)ethanamine Hydrochloride

• MDL： MFCD28134576
• Inchi： 1S/C6H9N3.ClH/c1-5(7)6-2-3-8-9-4-6;/h2-5H,7H2,1H3;1H
• InChI Key： PNKLUCOGEBQKGV-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C1=CN=NC=C1

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

1-(Pyridazin-4-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Pyridazin-4-yl)ethanamine Hydrochloride

Introduction to 1-(Pyridazin-4-yl)ethanamine Hydrochloride (CAS No. 1149585-79-4)

1-(Pyridazin-4-yl)ethanamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1149585-79-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyridazine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 1-(Pyridazin-4-yl)ethanamine Hydrochloride consists of a pyridazine ring substituted at the 4-position with an ethanamine group, further salted with hydrochloric acid. This particular arrangement imparts unique electronic and steric properties that influence its reactivity and interaction with biological targets. Pyridazine derivatives are known for their role in modulating various enzymatic pathways, particularly those involving kinases and other signal transduction proteins.

In recent years, there has been a surge in research focusing on small-molecule inhibitors targeting aberrant signaling pathways in diseases such as cancer, inflammation, and neurodegeneration. 1-(Pyridazin-4-yl)ethanamine Hydrochloride has emerged as a promising candidate in this context. Its pyridazine core is a privileged scaffold that has been extensively explored for its ability to bind to ATP pockets of protein kinases, thereby inhibiting their activity. For instance, studies have demonstrated its potential in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

One of the most compelling aspects of 1-(Pyridazin-4-yl)ethanamine Hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. Modifications at the ethanamine moiety or the pyridazine ring have led to compounds that exhibit improved pharmacokinetic profiles. These derivatives are being evaluated in preclinical studies for their efficacy in models of breast cancer, colorectal cancer, and other malignancies.

The hydrochloride salt form of 1-(Pyridazin-4-yl)ethanamine Hydrochloride offers several advantages over the free base form. The salt form improves solubility in aqueous media, facilitating its use in solution-based assays and formulations. Additionally, it enhances stability under storage conditions, reducing degradation over time. These properties make it an ideal candidate for both academic research and industrial applications.

Recent advancements in computational chemistry have further accelerated the development of 1-(Pyridazin-4-yl)ethanamine Hydrochloride derivatives. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and optimize lead compounds with minimal experimental trials. This approach has been instrumental in identifying novel analogs with improved binding interactions at target proteins.

The compound's potential extends beyond oncology. Emerging evidence suggests that pyridazine derivatives may play a role in modulating inflammatory responses by interacting with transcription factors and cytokine pathways. 1-(Pyridazin-4-yl)ethanamine Hydrochloride has been investigated for its ability to inhibit nuclear factor kappa B (NF-κB) signaling, a key pathway involved in inflammation. This opens up avenues for exploring its therapeutic efficacy in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the context of drug development pipelines, 1-(Pyridazin-4-yl)ethanamine Hydrochloride serves as a versatile building block for more complex molecules. Its core structure can be functionalized to introduce additional pharmacophores, enhancing interactions with biological targets while maintaining favorable pharmacokinetic properties. Such modifications are crucial for developing drugs that exhibit high efficacy with minimal side effects.

The synthesis of 1-(Pyridazin-4-yl)ethanamine Hydrochloride involves multi-step organic reactions, typically starting from commercially available pyridazine precursors. Advances in synthetic methodologies have streamlined these processes, making large-scale production feasible. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions are commonly employed to construct the desired amine functionality.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 1-(Pyridazin-4-yl)ethanamine Hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm purity and structural integrity. These analytical techniques ensure that the compound meets stringent regulatory standards before being used in further research or development.

The future prospects of 1-(Pyridazin-4-yl)ethanamine Hydrochloride are promising, given the ongoing interest in kinase inhibitors and anti-inflammatory agents. As research continues to uncover new biological functions of pyridazine derivatives, this compound is likely to remain at the forefront of medicinal chemistry investigations. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.